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Compound of Interest

Compound Name: Phenyl 4-methylbenzenesulfonate

Cat. No.: B181179

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical
properties of Phenyl 4-methylbenzenesulfonate, a key intermediate in organic synthesis. This
document outlines its core characteristics, spectroscopic data, and a detailed experimental
protocol for its synthesis, presented in a format tailored for scientific and research applications.

Core Chemical Properties

Phenyl 4-methylbenzenesulfonate, also known as phenyl tosylate, is a sulfonate ester that
serves as a versatile reagent in organic chemistry, particularly in nucleophilic substitution
reactions where the tosylate group acts as an excellent leaving group.

Property Value Source

CAS Number 640-60-8 [1]

Molecular Formula C13H1203S [1][2]

Molecular Weight 248.30 g/mol [1]

Appearance White crystalline powder [1]

Melting Point 96°C [1]
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Spectroscopic Data

Spectroscopic analysis is crucial for the identification and characterization of Phenyl 4-

methylbenzenesulfonate.

'H NMR Spectroscopy

The proton NMR spectrum provides information on the hydrogen atoms within the molecule.
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3C NMR Spectroscopy

The carbon-13 NMR spectrum helps in identifying the carbon framework of the molecule.

© 2025 BenchChem. All rights reserved.

2/7

Tech Support


https://www.benchchem.com/product/b181179?utm_src=pdf-body
https://www.benchchem.com/product/b181179?utm_src=pdf-body
https://www.rsc.org/suppdata/c5/ra/c5ra00724k/c5ra00724k1.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Chemical Shift (8) ppm Assighment
149.69 Carbon attached to oxygen on the phenyl ring

Carbon attached to the sulfonyl group on the
145.33 _

tosyl ring
132.48 Quaternary carbon of the tosyl group

Carbons ortho to the sulfonyl group on the tosyl
129.74 .

ring
129.60 Carbons of the phenyl group

Carbons meta to the sulfonyl group on the tosyl
128.52 .

ring
127.07 Carbon para to the oxygen on the phenyl ring
122.39 Carbons ortho to the oxygen on the phenyl ring
21.70 Methyl carbon on the tosyl ring

Solvent: CDCIs, Frequency: 100 MHz[3]

Experimental Protocols
Synthesis of Phenyl 4-methylbenzenesulfonate

This protocol details the synthesis of Phenyl 4-methylbenzenesulfonate via the esterification
of phenol with 4-toluenesulfonyl chloride. This reaction is a standard method for the preparation
of tosylate esters.

Materials and Reagents:

Phenol

4-Toluenesulfonyl chloride (Tosyl chloride)

Pyridine

Dichloromethane (DCM)
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1 M Hydrochloric acid (HCI)

Saturated aqueous sodium bicarbonate (NaHCOs) solution

Brine (saturated aqueous NaCl solution)

Anhydrous magnesium sulfate (MgSQOa)

Silica gel for column chromatography

Solvents for chromatography (e.g., hexane, ethyl acetate)
Procedure:

e Reaction Setup: In a clean, dry round-bottom flask equipped with a magnetic stir bar and
under an inert atmosphere (e.g., nitrogen or argon), dissolve phenol (1.0 equivalent) in
anhydrous dichloromethane (DCM).

» Addition of Base: To the stirred solution, add pyridine (1.2 equivalents). The base acts as a
catalyst and scavenges the hydrochloric acid generated during the reaction.

o Addition of Acylating Agent: Cool the reaction mixture to 0 °C using an ice bath. Add 4-
toluenesulfonyl chloride (1.1 equivalents) portion-wise to the stirred solution while
maintaining the temperature at 0 °C.

e Reaction Monitoring: Allow the reaction mixture to warm to room temperature and stir for 2-4
hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

o Work-up: Upon completion of the reaction, quench the reaction by adding 1 M hydrochloric
acid to neutralize the excess pyridine. Transfer the mixture to a separatory funnel.

o Extraction: Separate the organic layer and wash it successively with 1 M HCI, saturated
sodium bicarbonate solution, and brine.

e Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate
(MgSO0e.), filter, and concentrate the solvent under reduced pressure to obtain the crude
product.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b181179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Purify the crude product by silica gel column chromatography using an
appropriate solvent system (e.g., a gradient of ethyl acetate in hexane) to yield pure Phenyl
4-methylbenzenesulfonate.

Visualizations
Synthesis Workflow

The following diagram illustrates the workflow for the synthesis of Phenyl 4-
methylbenzenesulfonate.

I

Wash with HCI, NaHCO3, Brine

| Dry with MgSO4 H‘ C H Column Cl

Click to download full resolution via product page

Caption: Workflow for the synthesis of Phenyl 4-methylbenzenesulfonate.

Logical Relationship of Components

The diagram below shows the logical relationship between the reactants and the final product
in the synthesis of Phenyl 4-methylbenzenesulfonate.
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Caption: Logical relationship of reactants and products.
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Safety and Handling

Phenyl 4-methylbenzenesulfonate should be handled with care in a well-ventilated area, and
appropriate personal protective equipment (PPE), including gloves and safety goggles, should
be worn.[4] Avoid inhalation of dust and contact with skin and eyes.[4] In case of contact, rinse
the affected area with plenty of water.[4] Store in a cool, dry place away from incompatible
materials such as strong oxidizing agents.[4] For detailed safety information, refer to the Safety
Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Phenyl 4-methylbenzenesulfonate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b181179#phenyl-4-methylbenzenesulfonate-chemical-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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